Cas no 29461-14-1 ((2S,4aS)-1,1,5,5-Tetramethylhexahydro-1H-2,4a-methanonaphthalen-8(2H)-one)
29461-14-1 structure
Product Name:(2S,4aS)-1,1,5,5-Tetramethylhexahydro-1H-2,4a-methanonaphthalen-8(2H)-one
CAS No:29461-14-1
MF:C15H24O
MW:220.350464820862
CID:88817
PubChem ID:21116680
Update Time:2025-04-18
(2S,4aS)-1,1,5,5-Tetramethylhexahydro-1H-2,4a-methanonaphthalen-8(2H)-one Chemical and Physical Properties
Names and Identifiers
-
- (2S,4aS)-1,1,5,5-Tetramethylhexahydro-1H-2,4a-methanonaphthalen-8(2H)-one
- 2,2,7,7-Tetramethyltricyclo<6.2.1.03.8>-undecan-4-on
- 8-Oxo-6-methyl-5-phenyl-8H-imidazo-<5.1-c><1.4>oxazin
- Picomate
- Valanone b
- 2H-2,4a-Methanonaphthalen-8(5H)-one,hexahydro-1,1,5,5-tetramethyl-,(2r,4ar,8as)-rel-
- EINECS 245-890-3
- 2,2,7,7-Tetramethyltricyclo(6.2.1.0(1,6))-undecan-5-one
- H11424
- 2H-2,4a-Methanonaphthalen-8(5H)-one, hexahydro-1,1,5,5-tetramethyl-, (2R,4aR,8aR)-rel-
- Isolongifolene ketone
- AKOS016010150
- 5916QUE93V
- (3S,6S)-2,2,8,8-tetramethyl-octahydro-1H-2,4a-methanonapthalen-10-one
- 29461-14-1
- Isolongifolanone
- UNII-5916QUE93V
- rel-(2S,4aS)-1,1,5,5-Tetramethylhexahydro-1H-2,4a-methanonaphthalen-8(2H)-one
- NS00083799
- Q27261635
- (2S,4aS)-1,1,5,5-tetramethylhexahydro-2H-2,4a-methanonaphthalen-8(5H)-one
- SCHEMBL9911918
- 2H-2,4a-Methanonaphthalen-8(5H)-one, hexahydro-1,1,5,5-tetramethyl-, (2alpha,4aalpha,8abeta)-
- 33407-62-4
- Isolongifolanone- parent
- DTXCID30819920
- DTXSID5047168
- 2,2,8,8-tetramethyl-octahydro-1H-2,4a-methanonapthalen-10-one
- VCOCESNMLNDPLX-BTXGZQJSSA-N
- 2H-2,4a-Methanonaphthalen-8(5H)-one, 1,3,4,6,7,8a-hexahydro-1,1,5,5-tetramethyl-
-
- MDL: MFCD26940170
- Inchi: 1S/C15H24O/c1-13(2)7-6-11(16)12-14(3,4)10-5-8-15(12,13)9-10/h10,12H,5-9H2,1-4H3/t10-,12?,15-/m0/s1
- InChI Key: VCOCESNMLNDPLX-BTXGZQJSSA-N
- SMILES: O=C1CCC(C)(C)[C@@]23CC[C@@H](C2)C(C)(C)C31
Computed Properties
- Exact Mass: 220.18300
- Monoisotopic Mass: 220.182715
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- XLogP3: 4
Experimental Properties
- Density: 1
- Melting Point: 35°C
- Boiling Point: 286.8 °C at 760 mmHg
- Flash Point: 119.7 °C
- Refractive Index: 1.498-1.503
- PSA: 17.07000
- LogP: 3.81800
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
(2S,4aS)-1,1,5,5-Tetramethylhexahydro-1H-2,4a-methanonaphthalen-8(2H)-one Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at room temperature
(2S,4aS)-1,1,5,5-Tetramethylhexahydro-1H-2,4a-methanonaphthalen-8(2H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I88950-1g |
(2S,4aS)-1,1,5,5-Tetramethylhexahydro-1H-2,4a-methanonaphthalen-8(2H)-one |
29461-14-1 | mix>70% | 1g |
¥112.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I88950-5g |
(2S,4aS)-1,1,5,5-Tetramethylhexahydro-1H-2,4a-methanonaphthalen-8(2H)-one |
29461-14-1 | mix>70% | 5g |
¥232.0 | 2023-09-07 | |
| Chemenu | CM141273-100g |
(2S,4aS)-1,1,5,5-tetramethylhexahydro-2H-2,4a-methanonaphthalen-8(5H)-one |
29461-14-1 | 95% | 100g |
$72 | 2022-12-27 | |
| Chemenu | CM141273-500g |
(2S,4aS)-1,1,5,5-tetramethylhexahydro-2H-2,4a-methanonaphthalen-8(5H)-one |
29461-14-1 | 95% | 500g |
$215 | 2022-12-27 | |
| TRC | T889758-250mg |
(2S,4aS)-1,1,5,5-Tetramethylhexahydro-1H-2,4a-methanonaphthalen-8(2H)-one |
29461-14-1 | 250mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T889758-500mg |
(2S,4aS)-1,1,5,5-Tetramethylhexahydro-1H-2,4a-methanonaphthalen-8(2H)-one |
29461-14-1 | 500mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T889758-2.5g |
(2S,4aS)-1,1,5,5-Tetramethylhexahydro-1H-2,4a-methanonaphthalen-8(2H)-one |
29461-14-1 | 2.5g |
$ 80.00 | 2022-06-02 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-353635-25 g |
Isolongifolanone, |
29461-14-1 | 25g |
¥3,685.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-353635-25g |
Isolongifolanone, |
29461-14-1 | 25g |
¥3685.00 | 2023-09-05 | ||
| eNovation Chemicals LLC | Y1249869-5g |
2H-2,4a-Methanonaphthalen-8(5H)-one, hexahydro-1,1,5,5-tetramethyl-, (2R,4aR,8aR)-rel- |
29461-14-1 | 80%(GC) | 5g |
$110 | 2024-06-07 |
(2S,4aS)-1,1,5,5-Tetramethylhexahydro-1H-2,4a-methanonaphthalen-8(2H)-one Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
29461-14-1 ((2S,4aS)-1,1,5,5-Tetramethylhexahydro-1H-2,4a-methanonaphthalen-8(2H)-one) Related Products
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